Cas no 87533-51-5 (Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis-)

Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis- structure
87533-51-5 structure
Product Name:Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis-
CAS No:87533-51-5
MF:C10H10O3
MW:178.184603214264
CID:655280
PubChem ID:22970753
Update Time:2025-04-19

Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis-
    • 1-(3-acetyl-5-hydroxyphenyl)ethanone
    • SCHEMBL7307023
    • AB77841
    • 87533-51-5
    • 1,1'-(5-Hydroxy-1,3-phenylene)di(ethan-1-one)
    • DTXSID30629263
    • Inchi: 1S/C10H10O3/c1-6(11)8-3-9(7(2)12)5-10(13)4-8/h3-5,13H,1-2H3
    • InChI Key: VCJZBAHXVFBVPO-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(C)=O)C=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.4Ų
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